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Introduction

4-Methylumbelliferyl-a-D-glucopyranoside (4-MU-a-D-glucopyranoside) is a widely utilized
fluorogenic substrate for the enzyme a-glucosidase. Its utility in biochemical assays stems from
the enzymatic cleavage of the a-glucosidic bond, which releases the highly fluorescent
compound 4-methylumbelliferone (4-MU). This reaction provides a sensitive and quantitative
method for measuring a-glucosidase activity, making it an invaluable tool in various research
areas, including the diagnosis of lysosomal storage diseases and high-throughput screening for
enzyme inhibitors. This guide provides a comprehensive overview of the physical and chemical
properties of 4-MU-a-D-glucopyranoside, detailed experimental protocols for its use, and a
visualization of the relevant biochemical pathways.

Physical and Chemical Properties

The fundamental characteristics of 4-MU-a-D-glucopyranoside are summarized in the tables
below, providing a quick reference for laboratory use.

Table 1: General and Chemical Properties
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Property Value
7-(a-D-glucopyranosyloxy)-4-methyl-2H-1-

IUPAC Name ( g by yioxy) Y
benzopyran-2-one[1]
4-Methylumbelliferyl-a-D-glucose, 4-

Synonyms Methylumbelliferyl-a-D-glucoside, 4-MU-a-D-
Glc, 0-MUG, 4-MUG[1][2]

CAS Number 17833-43-1[1][2]

Molecular Formula C16H180s[1][2]

Molecular Weight 338.31 g/mol [2]

Appearance White to off-white crystalline powder[3][4]

Purit >95% to =99% (depending on the supplier)[1][3]

urity

[5]

Storage Temperature

-20°C[1][5][6]

ble 2: Solubili

Solvent Solubility
DMSO 50 mg/mL[1][7]
DMF 5 mg/mL[1]
Pyridine 50 mg/mL[4][5]

Acetone/Water (1:1)

2% solution is soluble[6]

It is important to note that the solubility in aqueous buffers is limited, and the use of organic

solvents like DMSO or DMF is often necessary to prepare stock solutions.[8]

Table 3: Spectral Properties of the Fluorescent Product

(4-Methylumbelliferone)

The fluorescence of the cleavage product, 4-methylumbelliferone (4-MU), is pH-dependent.[1]

[O][10]
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Excitation Wavelength Emission Wavelength
pH Range
(Aex) (Aem)
445-455 nm (emission
Low (1.97-6.72) ~320 nm[1][9][10] increases as pH decreases)[1]
[O][10]
High (7.12-10.3) ~360 nm[1][9][10] ~445 nm[1][7]

Enzymatic Reaction and Signaling Pathway

4-MU-a-D-glucopyranoside is a substrate for a-glucosidase, an enzyme that hydrolyzes
terminal, non-reducing a-1,4-linked glucose residues.[11] A key physiological role of lysosomal
a-glucosidase (also known as acid a-glucosidase or GAA) is the breakdown of glycogen into
glucose within the lysosome. A deficiency in this enzyme leads to the accumulation of glycogen
in lysosomes, causing the lysosomal storage disorder known as Pompe disease.[2][3][12]

The enzymatic reaction is straightforward: a-glucosidase cleaves the glycosidic bond in 4-MU-
a-D-glucopyranoside, releasing glucose and the fluorescent 4-methylumbelliferone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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